Cas no 1805495-48-0 (Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate
• CAS No: 1805495-48-0
• MF: C₁₀H₅F₄NO₂S
• MW: 279.210815191269
• CID: 4952439
• Update Time: 2025-11-07

Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F4NO2S/c1-17-9(16)5-2-3-7(11)8(6(5)4-15)18-10(12,13)14/h2-3H,1H3
• InChI Key： GEXWIPRBLQLLOI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C=CC(C(=O)OC)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate (CAS: 1805495-48-0)

Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate (CAS: 1805495-48-0) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of high interest for researchers.

The synthesis of Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Fluorine Chemistry detailed a novel catalytic method for its preparation, highlighting the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethylthio group efficiently. This advancement has significant implications for scaling up production and reducing costs, which is critical for its potential commercialization.

In the realm of pharmaceutical research, Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate has been investigated as a key intermediate in the synthesis of bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing fluorinated heterocycles, which are known for their enhanced metabolic stability and bioavailability. The compound's ability to serve as a versatile building block for drug candidates targeting inflammatory diseases and cancer has been particularly noteworthy.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. A 2024 report in Pest Management Science highlighted its role in the development of novel pesticides with improved efficacy and environmental safety. The trifluoromethylthio moiety, in particular, has been linked to enhanced insecticidal activity, making it a valuable component in next-generation crop protection agents.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its applications. Ongoing research is exploring its potential in other areas, such as materials science, where its unique electronic properties could be harnessed for advanced materials. Collaborative efforts between academia and industry are expected to drive further innovations in the coming years.

In conclusion, Methyl 2-cyano-4-fluoro-3-(trifluoromethylthio)benzoate (CAS: 1805495-48-0) represents a versatile and highly functionalized compound with broad applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, reactivity, and biological activities, paving the way for its continued exploration and utilization. As research progresses, this compound is likely to play an increasingly important role in the development of new drugs, agrochemicals, and materials.